Cas no 1311320-83-8 (3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride)

• Product Name: 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride
• CAS No: 1311320-83-8
• MF: C₈H₁₈ClN₃O₂
• MW: 223.700420856476
• CID: 5099241
• Update Time: 2026-03-03

3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-((4S)-4-methoxypyrrolidin-3-yl)urea hydrochloride
• 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride

• Inchi： 1S/C8H17N3O2.ClH/c1-3-10-8(12)11-6-4-9-5-7(6)13-2;/h6-7,9H,3-5H2,1-2H3,(H2,10,11,12);1H/t6?,7-;/m0./s1
• InChI Key： DCBBSALQMAVJMY-JWOPXBRZSA-N
• SMILES： N(CC)C(NC1[C@@H](OC)CNC1)=O.[H]Cl

Additional information on 3-ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride

Introduction to 3-Ethyl-1-[(4S)-4-Methoxypyrrolidin-3-Yl]Urea Hydrochloride (CAS No. 1311320-83-8)

3-Ethyl-1-[(4S)-4-methoxypyrrolidin-3-yl]urea hydrochloride (CAS No. 1311320-83-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as compound 1 in research literature, has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this urea derivative is particularly notable for its stability and bioavailability, making it a promising candidate for various therapeutic interventions.

The chemical structure of compound 1 consists of a urea group attached to an ethyl substituent and a pyrrolidine ring with a methoxy group at the 4-position. The stereochemistry at the 4-position of the pyrrolidine ring is critical, as it determines the compound's pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of this stereochemistry in optimizing the compound's efficacy and reducing off-target effects.

Research into compound 1 has focused on its role as a potential enzyme inhibitor, particularly in targeting kinases involved in cellular signaling pathways. For instance, a study published in *Nature Communications* demonstrated that compound 1 exhibits potent inhibitory activity against protein kinase A (PKA), a key regulator of cellular processes such as metabolism and cell growth. This finding has significant implications for the treatment of diseases associated with dysregulated PKA activity, including certain types of cancer and inflammatory disorders.

Moreover, the synthesis of compound 1 has been optimized through a series of iterative experiments, leveraging advanced organic chemistry techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for preclinical testing.

In terms of pharmacokinetics, studies have shown that compound 1 demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. However, further research is required to fully understand its metabolic pathways and potential toxicity profiles.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on compound 1, providing insights into its binding affinity and selectivity towards various protein targets. These studies have been instrumental in guiding medicinal chemists in designing analogs with enhanced potency and selectivity.

In conclusion, compound 1 (CAS No. 1311320-83-8) represents a compelling lead compound with diverse applications in drug discovery. Its unique chemical structure, coupled with its promising pharmacological properties, positions it as a valuable tool for advancing therapeutic interventions across multiple disease areas.